Cas no 1189457-58-6 (2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 1189457-58-6
• MF: C₂₁H₁₉BrClFN₄O₂
• MW: 493.756566286087
• CID: 5343620
• Update Time: 2025-05-22

2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(3-chloro-4-fluorophenyl)acetamide
• 2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• 2-[3-(4-bromophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• 1,4,8-Triazaspiro[4.5]dec-1-ene-8-acetamide, 2-(4-bromophenyl)-N-(3-chloro-4-fluorophenyl)-3-oxo-

• Inchi： 1S/C21H19BrClFN4O2/c22-14-3-1-13(2-4-14)19-20(30)27-21(26-19)7-9-28(10-8-21)12-18(29)25-15-5-6-17(24)16(23)11-15/h1-6,11H,7-10,12H2,(H,25,29)(H,27,30)
• InChI Key： IQGGJAIXUUIKBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(NC2(CCN(CC(NC3C=CC(=C(C=3)Cl)F)=O)CC2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 693
• XLogP3: 3.6
• Topological Polar Surface Area: 73.8

Additional information on 2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide

Compound CAS No 1189457-58-6: 2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide

The compound with CAS No 1189457-58-6, named 2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-chloro-4-fluorophenyl)acetamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom in the triazaspiro system.

The molecular structure of this compound is notable for its spiro arrangement, which introduces unique electronic and steric properties. The spiro system is composed of a triazaspiro[4.5]decene moiety fused with an acetamide group. The substituents on the aromatic rings further enhance the complexity and functionality of the molecule. Specifically, the 4-bromophenyl group attached to the spiro system introduces bromine as a halogen substituent, while the N-(3-chloro-4-fluorophenyl)acetamide group adds chlorine and fluorine substituents on another aromatic ring.

Recent studies have highlighted the potential of spiro compounds like this one in drug design due to their ability to modulate biological targets through unique binding interactions. The presence of halogen atoms (bromine, chlorine, and fluorine) in this molecule suggests that it may exhibit interesting pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for determining the suitability of a compound as a drug candidate.

The synthesis of this compound likely involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the spiro system would require precise control over reaction conditions to ensure proper ring formation and stereochemistry. Additionally, the introduction of halogen substituents would involve electrophilic aromatic substitution or other halogenation techniques.

From a medicinal chemistry perspective, this compound's structure suggests potential activity as a kinase inhibitor or modulator of other enzyme systems. The triazaspiro system may serve as a scaffold for binding to specific protein pockets, while the halogen substituents could enhance binding affinity through halogen bonding or other non-covalent interactions.

Furthermore, computational studies using molecular docking and dynamics simulations could provide insights into this compound's interactions with biological targets. Such studies are essential for understanding its mechanism of action and guiding further optimization efforts.

In conclusion, CAS No 1189457-58-6 represents an intriguing example of a spiro compound with potential applications in drug discovery and development. Its unique structure and functional groups make it an interesting subject for further research in medicinal chemistry and related fields.